Cas no 871878-69-2 (2-(4-methyl-3-nitrophenoxy)acetic acid)

• Product Name: 2-(4-methyl-3-nitrophenoxy)acetic acid
• CAS No: 871878-69-2
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 6256169
• PubChem ID: 115763458
• Update Time: 2025-10-12

2-(4-methyl-3-nitrophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-3-nitrophenoxy)acetic acid
• EN300-1847732
• 871878-69-2

• Inchi： 1S/C9H9NO5/c1-6-2-3-7(15-5-9(11)12)4-8(6)10(13)14/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： IYPLAOPGLBDGJA-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04807239g/mol
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-(4-methyl-3-nitrophenoxy)acetic acid

2-(4-Methyl-3-Nitrophenoxy)Acetic Acid: A Comprehensive Overview

2-(4-Methyl-3-Nitrophenoxy)Acetic Acid, identified by the CAS number 871878-69-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often abbreviated as MNA (Methyl Nitro Phenoxy Acetic Acid), has garnered attention due to its unique chemical properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, particularly in the synthesis of high-performance polymers and as a precursor in pharmaceutical chemistry.

The molecular structure of 2-(4-Methyl-3-Nitrophenoxy)Acetic Acid consists of a phenoxy group attached to an acetic acid moiety, with specific substituents that influence its reactivity and stability. The presence of the nitro group at the 3-position and the methyl group at the 4-position on the phenyl ring introduces electronic effects that enhance its ability to participate in various chemical reactions. This makes it a valuable intermediate in the synthesis of more complex molecules, including those with potential pharmacological activity.

Recent research has focused on the optimization of synthesis routes for 2-(4-Methyl-3-Nitrophenoxy)Acetic Acid. Traditional methods involve multi-step reactions, but advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly production techniques. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, which is a critical factor for industrial-scale production.

In terms of applications, MNA has shown promise in the development of biodegradable polymers. Its ability to undergo polymerization under controlled conditions makes it a candidate for sustainable materials that can replace traditional petroleum-based plastics. Additionally, its role as a precursor in drug discovery has been explored, with studies indicating its potential in synthesizing bioactive compounds targeting specific therapeutic areas such as oncology and inflammation.

The environmental impact of 2-(4-Methyl-3-Nitrophenoxy)Acetic Acid has also been a subject of recent investigations. Researchers have examined its biodegradability and toxicity profiles to assess its safety for use in commercial products. Preliminary findings suggest that under certain conditions, it can degrade into non-toxic byproducts, which aligns with current trends toward eco-friendly chemical solutions.

In conclusion, 2-(4-Methyl-3-Nitrophenoxy)Acetic Acid (CAS No: 871878-69-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its chemical properties, efficient synthesis methods, and potential for use in sustainable materials and pharmaceuticals position it as a key compound for future research and development efforts.